Cas no 18082-68-3 (1-Propanamine, 3-(tripropoxysilyl)-)

1-Propanamine, 3-(tripropoxysilyl)- structure
18082-68-3 structure
Product Name:1-Propanamine, 3-(tripropoxysilyl)-
CAS No:18082-68-3
MF:C12H29NO3Si
MW:263.449064970016
CID:1377685
PubChem ID:15987060
Update Time:2025-04-20

1-Propanamine, 3-(tripropoxysilyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanamine, 3-(tripropoxysilyl)-
    • 3-tripropoxysilylpropan-1-amine
    • 18082-68-3
    • 3-(Tripropoxysilyl)propan-1-amine
    • SCHEMBL202151
    • DTXSID10580929
    • Inchi: 1S/C12H29NO3Si/c1-4-9-14-17(12-7-8-13,15-10-5-2)16-11-6-3/h4-13H2,1-3H3
    • InChI Key: XUZVALKTSQQLCH-UHFFFAOYSA-N
    • SMILES: [Si](CCCN)(OCCC)(OCCC)OCCC

Computed Properties

  • Exact Mass: 263.19167032g/mol
  • Monoisotopic Mass: 263.19167032g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 12
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.7Ų
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